Cas no 2228397-97-3 (4-(4-methyl-3-nitrophenyl)methylpiperidine)

• Product Name: 4-(4-methyl-3-nitrophenyl)methylpiperidine
• CAS No: 2228397-97-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6395334
• PubChem ID: 165679403
• Update Time: 2025-05-21

4-(4-methyl-3-nitrophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-3-nitrophenyl)methylpiperidine
• EN300-1998895
• 2228397-97-3
• 4-[(4-methyl-3-nitrophenyl)methyl]piperidine

• Inchi： 1S/C13H18N2O2/c1-10-2-3-12(9-13(10)15(16)17)8-11-4-6-14-7-5-11/h2-3,9,11,14H,4-8H2,1H3
• InChI Key： DOOXKFQXNJMNAL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)CC1CCNCC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(4-methyl-3-nitrophenyl)methylpiperidine

Introduction to 4-(4-methyl-3-nitrophenyl)methylpiperidine (CAS No. 2228397-97-3)

4-(4-methyl-3-nitrophenyl)methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228397-97-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 4-(4-methyl-3-nitrophenyl)methylpiperidine incorporates a piperidine ring substituted with a 4-methyl-3-nitrophenyl moiety. This particular arrangement of functional groups makes it a valuable scaffold for the development of novel bioactive molecules. The presence of the nitro group and the methyl substituent on the aromatic ring introduces unique electronic and steric properties, which can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The specific combination of substituents in 4-(4-methyl-3-nitrophenyl)methylpiperidine positions it as a candidate for further investigation in these domains.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that exhibit significant biological activity. For instance, piperidine derivatives have been extensively studied for their role in modulating neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The nitro group in 4-(4-methyl-3-nitrophenyl)methylpiperidine may also contribute to its pharmacological profile by influencing electron distribution and reactivity.

The synthesis of 4-(4-methyl-3-nitrophenyl)methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also improve the purity of the final product, which is crucial for subsequent pharmacological evaluation.

Evaluation of the pharmacological properties of 4-(4-methyl-3-nitrophenyl)methylpiperidine has been conducted through both in vitro and in vivo studies. In vitro assays have revealed potential interactions with various biological targets, including enzymes and receptors relevant to therapeutic intervention. These preliminary findings suggest that the compound may exhibit effects on pathways associated with inflammation and pain perception.

In vivo studies have further supported the interest in this compound by demonstrating its ability to cross the blood-brain barrier and reach relevant sites of action within the central nervous system. This property is particularly important for CNS-targeted therapies, where access to neural tissues is essential for efficacy. The observed pharmacokinetic profile suggests that 4-(4-methyl-3-nitrophenyl)methylpiperidine may have a suitable duration of action for therapeutic use.

The safety profile of any pharmaceutical candidate is paramount, and 4-(4-methyl-3-nitrophenyl)methylpiperidine has undergone preliminary toxicological assessments to evaluate its potential side effects. These studies have provided insights into its metabolic stability and excretion pathways, which are critical factors in determining its overall safety and potential for clinical application.

The development of new drugs often involves iterative optimization based on initial findings. Future research on 4-(4-methyl-3-nitrophenyl)methylpiperidine may focus on modifying its structure to enhance potency, selectivity, or bioavailability. Computational modeling techniques can play a significant role in this process by predicting how structural changes will affect biological activity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 4-(4-methyl-3-nitrophenyl)methylpiperidine. These technologies enable rapid screening of large chemical libraries and can identify novel analogs with enhanced properties. Such advancements are transforming the pharmaceutical landscape by making drug development more efficient and targeted.

The role of collaboration in pharmaceutical research cannot be overstated. Partnerships between academic institutions, biotechnology companies, and pharmaceutical firms are essential for translating basic research into tangible therapeutic solutions. The exploration of compounds like 4-(4-methyl-3-nitrophenyl)methylpiperidine exemplifies this collaborative approach, where interdisciplinary efforts drive innovation forward.

The regulatory landscape also plays a critical role in advancing new therapeutics from discovery to market approval. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) ensures that compounds like 4-(4-methyl-3-nitrophenyl)methylpiperidine meet stringent standards for safety and efficacy before being made available to patients.

In conclusion, 4-(4-methyl-3-nitrophenyl)methylpiperidine (CAS No. 2228397-97-3) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to elucidate its pharmacological profile, synthetic pathways, and safety considerations, paving the way for future therapeutic applications.